Cas no 1804454-34-9 (2-Amino-6-bromo-3-chloro-5-(difluoromethyl)pyridine)

• Product Name: 2-Amino-6-bromo-3-chloro-5-(difluoromethyl)pyridine
• CAS No: 1804454-34-9
• MF: C₆H₄BrClF₂N₂
• MW: 257.463166236877
• CID: 4852401
• Update Time: 2025-11-06

2-Amino-6-bromo-3-chloro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-bromo-3-chloro-5-(difluoromethyl)pyridine

• Inchi： 1S/C6H4BrClF2N2/c7-4-2(5(9)10)1-3(8)6(11)12-4/h1,5H,(H2,11,12)
• InChI Key： VZOFNQUVRORRPR-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CC(=C(N)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-6-bromo-3-chloro-5-(difluoromethyl)pyridine

2-Amino-6-Bromo-3-Chloro-5-(Difluoromethyl)Pyridine: A Comprehensive Overview

The compound with CAS No. 1804454-34-9, known as 2-Amino-6-Bromo-3-Chloro-5-(Difluoromethyl)Pyridine, is a highly specialized organic molecule belonging to the pyridine derivative family. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by a pyridine ring with multiple substituents: an amino group at position 2, a bromine atom at position 6, a chlorine atom at position 3, and a difluoromethyl group at position 5. These substituents confer the molecule with distinct electronic and steric properties, making it a valuable compound for research and development.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the design of kinase inhibitors and other bioactive molecules. The presence of electron-withdrawing groups such as chlorine, bromine, and difluoromethyl in 2-Amino-6-Bromo-3-Chloro-5-(Difluoromethyl)Pyridine enhances its ability to interact with biological targets, making it a promising candidate for therapeutic applications. For instance, researchers have explored its potential as an inhibitor of certain enzymes involved in cancer pathways, demonstrating its role in early-stage drug development.

The synthesis of 2-Amino-6-Bromo-3-Chloro-5-(Difluoromethyl)Pyridine involves a multi-step process that typically begins with the preparation of the pyridine ring followed by sequential substitution reactions to introduce the desired substituents. The introduction of the difluoromethyl group is particularly challenging due to its sensitivity to reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective synthesis routes, reducing production costs and improving yields. These developments have made the compound more accessible for large-scale studies and commercial applications.

In terms of physical properties, 2-Amino-6-Bromo-3-Chloro-5-(Difluoromethyl)Pyridine exhibits a high melting point due to the strong intermolecular hydrogen bonding between the amino group and other electronegative substituents. Its solubility in organic solvents is moderate, which is advantageous for its use in organic reactions and formulation processes. The compound's stability under various environmental conditions has also been extensively studied, with findings indicating that it remains stable under normal storage conditions but may degrade under harsh oxidative or acidic environments.

The application of 2-Amino-6-Bromo-3-Chloro-5-(Difluoromethyl)Pyridine extends beyond pharmaceuticals. In agrochemicals, it has been investigated as a potential herbicide or fungicide due to its ability to inhibit key enzymes involved in plant metabolism. Field trials have shown promising results, suggesting that this compound could be an effective alternative to existing agrochemicals with fewer environmental impacts.

Moreover, the compound's electronic properties make it a candidate for use in advanced materials such as semiconductors and optoelectronic devices. Its ability to act as an electron-deficient aromatic system allows for interactions with electron-rich species, which is crucial for applications in organic electronics. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity without compromising mechanical properties.

In conclusion, 2-Amino-6-Bromo-3-Chloro-5-(Difluoromethyl)Pyridine (CAS No. 1804454-34-9) is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure and favorable properties make it an attractive target for further research and development. As advancements in synthetic methods and application studies continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.